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Compound of Interest

Compound Name: Bismuth trichloride

Cat. No.: B1206620

An In-depth Technical Guide to the Physical
Properties of Bismuth Trichloride

This technical guide provides a comprehensive overview of the key physical properties of
Bismuth Trichloride (BiCls), a compound of significant interest in various chemical and
pharmaceutical applications. This document is intended for researchers, scientists, and
professionals in drug development, offering precise data and outlining the fundamental
experimental methodologies for its characterization.

Core Physical Properties

Bismuth trichloride is a yellowish-white crystalline solid that is hygroscopic in nature.[1][2] It is
a covalent compound with a pyramidal molecular structure in its gaseous state.[3] In the
presence of moisture, it readily hydrolyzes to form bismuth oxychloride (BiOCl) and
hydrochloric acid.[4] Due to its reactivity with water, handling in a dry, inert atmosphere is
crucial for maintaining its purity.

The essential physical constants for Bismuth Trichloride are summarized in the table below.
These values represent a consensus from various reputable chemical data sources.
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Physical Property Value Units Citations
Melting Point 230 - 2335 °C [L11I516171
Boiling Point 441 - 447 °C [L11[516]17118]
Density 4.75-4.79 g/cm3 (11618191

Experimental Protocols for Property Determination

The following sections detail the standard laboratory protocols for determining the melting
point, boiling point, and density of a solid inorganic compound such as Bismuth Trichloride.
These methodologies are foundational and can be adapted based on available instrumentation
and required precision.

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry Bismuth Trichloride is packed
into a capillary tube to a height of 2-3 mm.[10][11] Proper packing is essential for accurate
measurement.

Apparatus: A calibrated melting point apparatus (such as a Mel-Temp or a similar digital
instrument) is used.[11][12] The apparatus consists of a heated block to hold the capillary
tube, a thermometer or temperature probe, and a viewing lens to observe the sample.[11]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approach the expected melting point, followed by a slower rate (1-2 °C per minute) as the
melting point is neared to ensure thermal equilibrium.[12]

Observation: The melting range is recorded from the temperature at which the first liquid
droplet is observed to the temperature at which the entire sample becomes a clear liquid.[10]
For pure Bismuth Trichloride, this range is expected to be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.
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Methodology: Thiele Tube Method

This micro-method is suitable for determining the boiling point with a small amount of
substance.

o Sample Preparation: A small quantity (a few milliliters) of molten Bismuth Trichloride is
placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within
the test tube containing the sample.[13][14]

e Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil) to ensure uniform heating.
[13][15]

e Heating: The side arm of the Thiele tube is gently heated, which circulates the oil and heats
the sample evenly.[14][15]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled.[15]
When the boiling point is reached, a continuous stream of bubbles will emerge from the open
end of the capillary tube.[13] The heat is then removed. The boiling point is the temperature
recorded at the exact moment the bubbling stops and the liquid is drawn back into the
capillary tube.[13][15]

Density is an intrinsic property of a substance, defined as its mass per unit volume.
Methodology: Water Displacement (for non-reactive solids)

Given that Bismuth Trichloride reacts with water, this standard method must be modified by
using a non-reactive liquid in which BICls is insoluble.

o Mass Measurement: The mass of a sample of Bismuth Trichloride is accurately determined
using an analytical balance.

e Volume Measurement by Liquid Displacement:

o A graduated cylinder is filled with a known volume of a non-reactive, inert liquid (e.g., a
dry, non-polar solvent in which BiCls is insoluble).
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o The Bismuth Trichloride sample is carefully added to the graduated cylinder, ensuring it

is fully submerged.

o The new volume of the liquid is recorded. The difference between the final and initial
volumes represents the volume of the Bismuth Trichloride sample.[16]

o Calculation: The density is calculated by dividing the measured mass by the determined

volume.[16]

Workflow Visualization

The following diagram illustrates the general experimental workflow for the characterization of
the physical properties of a chemical compound like Bismuth Trichloride.
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Caption: Experimental workflow for determining the physical properties of Bismuth
Trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206620?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

